methyl 2-[bis(propan-2-yloxy)phosphoryl]-N-(6-chloro-1,3-benzothiazol-2-yl)-3,3,3-trifluoroalaninate
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Overview
Description
METHYL 2-[BIS(PROPAN-2-YLOXY)PHOSPHORYL]-2-[(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)AMINO]-3,3,3-TRIFLUOROPROPANOATE is a complex organic compound with a unique structure that includes a benzothiazole ring, a phosphoryl group, and a trifluoropropanoate moiety
Preparation Methods
The synthesis of METHYL 2-[BIS(PROPAN-2-YLOXY)PHOSPHORYL]-2-[(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)AMINO]-3,3,3-TRIFLUOROPROPANOATE involves multiple steps. The synthetic route typically starts with the preparation of the benzothiazole derivative, followed by the introduction of the phosphoryl group and the trifluoropropanoate moiety. The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of these steps to scale up the process efficiently.
Chemical Reactions Analysis
This compound can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.
Substitution: The compound can participate in substitution reactions, where certain groups in the molecule are replaced by other functional groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
METHYL 2-[BIS(PROPAN-2-YLOXY)PHOSPHORYL]-2-[(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)AMINO]-3,3,3-TRIFLUOROPROPANOATE has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.
Mechanism of Action
The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. The benzothiazole ring and the phosphoryl group play crucial roles in its activity, potentially interacting with enzymes and receptors in biological systems. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Similar compounds to METHYL 2-[BIS(PROPAN-2-YLOXY)PHOSPHORYL]-2-[(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)AMINO]-3,3,3-TRIFLUOROPROPANOATE include other benzothiazole derivatives and phosphoryl-containing compounds. These similar compounds may share some properties but differ in their specific activities and applications. The uniqueness of this compound lies in its combination of functional groups, which confer distinct chemical and biological properties.
Properties
Molecular Formula |
C17H21ClF3N2O5PS |
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Molecular Weight |
488.8 g/mol |
IUPAC Name |
methyl 2-[(6-chloro-1,3-benzothiazol-2-yl)amino]-2-di(propan-2-yloxy)phosphoryl-3,3,3-trifluoropropanoate |
InChI |
InChI=1S/C17H21ClF3N2O5PS/c1-9(2)27-29(25,28-10(3)4)16(14(24)26-5,17(19,20)21)23-15-22-12-7-6-11(18)8-13(12)30-15/h6-10H,1-5H3,(H,22,23) |
InChI Key |
YKJOJACQXFLITD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OP(=O)(C(C(=O)OC)(C(F)(F)F)NC1=NC2=C(S1)C=C(C=C2)Cl)OC(C)C |
Origin of Product |
United States |
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